Cas no 1366303-54-9 ((3S)-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366303-54-9
• MF: C₃₁H₂₇NO₅
• MW: 493.549788713455
• CID: 5962464
• PubChem ID: 165666672
• Update Time: 2025-05-21

(3S)-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1162873
• 1366303-54-9
• (3S)-3-[3-(benzyloxy)phenyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C31H27NO5/c33-30(34)18-29(22-11-8-12-23(17-22)36-19-21-9-2-1-3-10-21)32-31(35)37-20-28-26-15-6-4-13-24(26)25-14-5-7-16-27(25)28/h1-17,28-29H,18-20H2,(H,32,35)(H,33,34)/t29-/m0/s1
• InChI Key： LBJISYQEYYELID-LJAQVGFWSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=CC=C(C=1)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.18892296g/mol
• Monoisotopic Mass: 493.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366303-54-9)

(3S-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1366303-54-9, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a chiral center at the 3S position, which contributes to its unique stereochemical properties. The presence of a benzyloxy group and a fluoren-9-yl)methoxycarbonyl moiety further enhances its complexity and functionality. These structural features not only make it an intriguing candidate for drug design but also open up possibilities for its use in various biochemical pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through precise targeting. The (3S)-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid stands out due to its potential to interact with specific enzymes and receptors, thereby influencing cellular signaling and metabolic pathways. This has led to its investigation in several preclinical studies aimed at understanding its pharmacological profile.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as chiral resolution and protective group strategies, is essential to achieve the desired stereochemical configuration. These synthetic methodologies are critical in ensuring that the final product retains its biological activity and efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that the structural motifs present in this molecule can interact with neurotransmitter receptors, potentially leading to novel therapeutic interventions for conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors with high selectivity is a key factor in developing effective treatments for these debilitating conditions.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. By leveraging computational tools, researchers can predict how this molecule will behave within a biological system, providing valuable insights into its mechanism of action. This approach has accelerated the discovery process and has led to the identification of new lead compounds for further development.

In addition to its potential in neurological applications, this compound has also shown promise in other therapeutic areas. For instance, its ability to inhibit certain enzymes involved in inflammation has made it a candidate for the development of anti-inflammatory drugs. The dual functionality provided by the benzyloxy and fluoren-9-yl)methoxycarbonyl groups allows for multiple points of interaction with biological targets, enhancing its therapeutic potential.

The pharmacokinetic properties of this compound are another area of focus. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its formulation and dosing regimen. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study these properties in detail. This information is vital for translating preclinical findings into clinical efficacy.

The regulatory landscape for novel pharmaceutical compounds like this one is stringent but well-defined. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for advancing it through clinical trials and ultimately bringing it to market. Researchers must navigate a complex array of regulatory requirements, ensuring that all safety and efficacy data are thoroughly documented and validated.

The collaboration between academic institutions, biotechnology companies, and pharmaceutical giants has been instrumental in advancing the development of this compound. Such partnerships bring together expertise from various disciplines, including chemistry, biology, pharmacology, and medicine, fostering an environment where innovative ideas can flourish. This interdisciplinary approach is crucial for translating basic research into tangible therapeutic benefits.

The future prospects for this compound are promising, with ongoing research aimed at further refining its pharmacological properties and exploring new applications. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that can interact with them in precise ways. The (3S)-3-3-(benzyloxy)phenyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, with its unique structural features and biological potential, is poised to play a significant role in this ongoing scientific endeavor.